molecular formula C10H18F3NO B8611730 N,N-Dibutyl-2,2,2-trifluoroacetamide CAS No. 313-32-6

N,N-Dibutyl-2,2,2-trifluoroacetamide

Cat. No. B8611730
CAS RN: 313-32-6
M. Wt: 225.25 g/mol
InChI Key: FDTPPUQOJKHLFQ-UHFFFAOYSA-N
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Description

N,N-Dibutyl-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C10H18F3NO and its molecular weight is 225.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-Dibutyl-2,2,2-trifluoroacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-Dibutyl-2,2,2-trifluoroacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

313-32-6

Product Name

N,N-Dibutyl-2,2,2-trifluoroacetamide

Molecular Formula

C10H18F3NO

Molecular Weight

225.25 g/mol

IUPAC Name

N,N-dibutyl-2,2,2-trifluoroacetamide

InChI

InChI=1S/C10H18F3NO/c1-3-5-7-14(8-6-4-2)9(15)10(11,12)13/h3-8H2,1-2H3

InChI Key

FDTPPUQOJKHLFQ-UHFFFAOYSA-N

Canonical SMILES

CCCCN(CCCC)C(=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a blanket of nitrogen, 2020.9 g (14.22 moles) of ethyl trifluoroacetate was charged to a 12-liter flask equipped with an overhead stirrer, an addition funnel, thermometer, and a condenser. To the stirred ethyl trifluoroacetate, 2015.0 g (15.59 moles) of dibutyl amine was added over a two hour period, during which the temperature of the stirred reaction mixture rose from 20° to 40° C. At the end of the addition period, the reaction flask was equipped with an 8 inch packed column and distillation head. The ethanol by-product was then removed by distillation with a maximum pot temperature of 135° C. The reaction mixture was then cooled and the product was isolated by distillation, boiling range 79°-87° C. at 2.2-3.2 mmHg. Yield 2850 g (89.0%).
Quantity
2020.9 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2015 g
Type
reactant
Reaction Step Two

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